methyl 2-(8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: methyl 2-[6-(2,5-dimethoxyphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C20H21N5O6/c1-11-9-23-16-17(22(2)20(28)24(18(16)27)10-15(26)31-5)21-19(23)25(11)13-8-12(29-3)6-7-14(13)30-4/h6-9H,10H2,1-5H3
• InChI Key: KJTMMCCYYCTRSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=C(C=CC(=C4)OC)OC)N(C(=O)N(C3=O)CC(=O)OC)C
• Molecular Formula: C20H21N5O6
• Molecular Weight: 427.4 g/mol
• CAS No.: 896307-36-1

Description

Methyl 2-(8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C20H21N5O6 and its molecular weight is 427.417. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Applications in Organic Synthesis

Methyl 2-(8-(2,5-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is structurally related to compounds that are part of N-heterocyclic carbenes (NHC), which have shown efficiency as catalysts in organic reactions such as transesterification and acylation. Studies demonstrate that NHCs facilitate the acylation of alcohols with vinyl acetate under mild conditions, emphasizing their potential as versatile nucleophilic catalysts for synthesizing esters from readily available methyl esters and alcohols in short reaction times (Grasa et al., 2002; Grasa et al., 2003).

Advances in Photoreactive Compounds

Research into the photoreactivity of certain imidazole derivatives, which share a common structural framework with the subject compound, has led to the discovery of α-hydroxyalkylimidazoles upon photoaddition of acetone, indicating a mechanism involving an oxetane intermediate. These findings provide insights into the photoreactive properties of similar compounds, paving the way for novel photochemical syntheses (Matsuura et al., 1971).

Luminescence Sensing Applications

Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, structurally analogous to the compound , have been synthesized and shown to exhibit selective sensitivity to benzaldehyde-based derivatives through characteristic luminescence emissions. This suggests potential applications in fluorescence sensing, highlighting the versatility of imidazole derivatives in detecting specific chemical substances (Shi et al., 2015).

Understanding Reactivity and Synthesis Pathways

Studies on newly synthesized imidazole derivatives have explored their spectroscopic characterization and reactivity through both experimental and computational approaches. These investigations have shed light on the local reactivity properties and potential interactions with biomolecules, emphasizing the importance of such compounds in the development of novel pharmaceutical agents and materials (Hossain et al., 2018).